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Introduction

CLP-3094 has emerged as a molecule of interest with a unique dual-targeting mechanism,
acting as both an inhibitor of the Androgen Receptor (AR) and a selective antagonist of the G-
protein coupled receptor 142 (GPR142).[1][2] This technical guide provides a comprehensive
overview of the target validation studies for CLP-3094, summarizing key quantitative data,
detailing experimental methodologies, and visualizing the associated signaling pathways.

Target 1: Androgen Receptor (AR)

CLP-3094 targets the Binding Function 3 (BF3) site of the Androgen Receptor.[1][2] The BF3
site is a distinct pocket on the AR surface that allosterically regulates the binding of
coactivators to the Activation Function 2 (AF2) site, a crucial step for AR transcriptional activity.
[3][4][5] By binding to the BF3 site, CLP-3094 is believed to disrupt the interaction between the
AR and its co-chaperone proteins, which can in turn block the nuclear translocation and
subsequent activation of the receptor.[3][6] This mechanism of action presents a novel
approach to inhibiting AR signaling, which is a key driver in the progression of prostate cancer.
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Signaling Pathway: Androgen Receptor Inhibition by
CLP-3094

The following diagram illustrates the proposed mechanism of Androgen Receptor inhibition by
CLP-3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b420839?utm_src=pdf-custom-synthesis
https://www.immune-system-research.com/2021/08/17/clp-3094-is-a-bf3-directed-androgen-receptor-inhibitor-and-gpr142-antagonist/
https://www.medchemexpress.com/clp-3094.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5136324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5136324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1999396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1999396/
https://www.mdpi.com/1422-0067/14/6/12496
https://pubmed.ncbi.nlm.nih.gov/27765852/
https://pubmed.ncbi.nlm.nih.gov/27765852/
https://www.benchchem.com/product/b420839#clp-3094-target-validation-studies
https://www.benchchem.com/product/b420839#clp-3094-target-validation-studies
https://www.benchchem.com/product/b420839#clp-3094-target-validation-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b420839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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